1-benzoyl-4-(2-methylphenyl)piperazine
Description
“1-benzoyl-4-(2-methylphenyl)piperazine” is a derivative of piperazine . Piperazine and its derivatives show a wide range of biological and pharmaceutical activity . They are widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant .
Synthesis Analysis
The synthesis of piperazine derivatives has been a topic of interest in recent years . The methods include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing an amino group, parallel solid-phase synthesis, and photocatalytic synthesis .
Molecular Structure Analysis
The molecular structure of “1-benzoyl-4-(2-methylphenyl)piperazine” is not directly available from the search results. However, it’s known that piperazine derivatives generally consist of a central piperazine ring . The piperazine ring can be in a chair conformation, with various groups attached to different nitrogen atoms of the piperazine .
Chemical Reactions Analysis
The chemical reactions involving “1-benzoyl-4-(2-methylphenyl)piperazine” are not directly mentioned in the search results. However, it’s known that piperazine derivatives can undergo various reactions, including cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, and intermolecular cycloaddition of alkynes bearing an amino group .
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-benzoyl-4-(2-methylphenyl)piperazine” are not directly available from the search results. However, it’s known that piperazine derivatives generally have a molecular weight around 176.26 g/mol .
Mechanism of Action
The mechanism of action of “1-benzoyl-4-(2-methylphenyl)piperazine” is not directly mentioned in the search results. However, it’s known that piperazine derivatives, such as benzylpiperazine (BZP), have euphoriant and stimulant properties . The effects of BZP are similar to amphetamine, although BZP’s dosage is roughly 10 times higher by weight .
Future Directions
The future directions for “1-benzoyl-4-(2-methylphenyl)piperazine” are not directly mentioned in the search results. However, it’s known that piperazine derivatives are important in many therapeutic areas . Therefore, further research and development in the synthesis and application of piperazine derivatives, including “1-benzoyl-4-(2-methylphenyl)piperazine”, can be expected.
properties
IUPAC Name |
[4-(2-methylphenyl)piperazin-1-yl]-phenylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O/c1-15-7-5-6-10-17(15)19-11-13-20(14-12-19)18(21)16-8-3-2-4-9-16/h2-10H,11-14H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCLQJXFCNJFZQU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N2CCN(CC2)C(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[4-(2-Methylphenyl)piperazin-1-yl](phenyl)methanone | |
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